Cas no 1353943-77-7 (1-(4-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride)

• Product Name: 1-(4-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride
• CAS No: 1353943-77-7
• MF: C₁₃H₁₆ClN₃O₂
• MW: 281.738041877747
• CID: 2091102
• PubChem ID: 66569836
• Update Time: 2025-05-25

1-(4-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride
• 1-[(4-cyanophenyl)methyl]piperazine-2-carboxylic acid,hydrochloride
• 1-(4-Cyano-benzyl)-piperazine-2-carboxylic acid hydrochloride
• 1-[(4-CYANOPHENYL)METHYL]PIPERAZINE-2-CARBOXYLIC ACID HYDROCHLORIDE
• 1353943-77-7
• 1-[(4-cyanophenyl)methyl]piperazine-2-carboxylic acid;hydrochloride
• DB-300666
• AKOS024464276
• G65786

• MDL： MFCD21098681
• Inchi： 1S/C13H15N3O2.ClH/c14-7-10-1-3-11(4-2-10)9-16-6-5-15-8-12(16)13(17)18;/h1-4,12,15H,5-6,8-9H2,(H,17,18);1H
• InChI Key： ZEEZQEYGMGHFEA-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CNCCN1CC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 281.0931045g/mol
• Monoisotopic Mass: 281.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-(4-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride

Introduction to 1-(4-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride (CAS No. 1353943-77-7)

1-(4-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride (CAS No. 1353943-77-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a piperazine moiety with a cyanobenzyl group, making it a versatile intermediate in the synthesis of biologically active molecules. The hydrochloride salt form enhances its solubility and stability, facilitating its application in various chemical and biological assays.

The piperazine core is a well-known pharmacophore in drug discovery, frequently incorporated into molecules targeting neurological and cardiovascular systems due to its ability to modulate receptor activity. In contrast, the 4-cyanobenzyl substituent introduces a polar and electron-withdrawing group, which can influence the compound's pharmacokinetic properties and binding affinity. Together, these structural elements make 1-(4-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride a promising candidate for further exploration in medicinal chemistry.

Recent advancements in drug design have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The piperazine-2-carboxylic acid hydrochloride derivative has been studied for its potential applications in treating conditions such as depression, anxiety, and inflammation. Its ability to interact with multiple neurotransmitter systems suggests broad therapeutic utility. Moreover, the hydrochloride salt form improves the compound's pharmacological profile by enhancing its bioavailability and shelf life.

In academic research, 1-(4-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride has been utilized as a building block for synthesizing more complex molecules. For instance, it has been employed in the development of novel antipsychotic agents, where the piperazine ring serves as a key pharmacophoric element. Additionally, its derivatives have shown promise in inhibiting enzymes involved in metabolic disorders, underscoring its versatility.

The compound's chemical properties make it particularly useful in high-throughput screening (HTS) campaigns to identify new drug candidates. Its well-defined structure allows for rapid optimization through structure-activity relationship (SAR) studies. Researchers have leveraged this compound to develop libraries of analogs with tailored biological activities, contributing to the discovery of next-generation therapeutics.

From a synthetic chemistry perspective, 1-(4-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride exemplifies the elegance of functional group interconversion. The presence of both the cyanobenzyl and carboxylic acid groups provides multiple points for chemical modification, enabling the creation of diverse molecular architectures. This flexibility has been exploited in designing molecules with enhanced binding affinity and selectivity.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in producing proprietary drugs. Its synthesis involves well-established organic reactions, ensuring scalability and cost-effectiveness for industrial applications. Furthermore, regulatory agencies have recognized its safety profile, facilitating its use in preclinical and clinical trials.

Emerging research indicates that modifications to the 1-(4-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride scaffold can lead to novel treatments for infectious diseases and cancer. By incorporating additional functional groups or exploring different salt forms, scientists aim to enhance its efficacy and reduce side effects. These efforts align with global initiatives to combat rising drug resistance and develop more targeted therapies.

The compound's role in drug discovery extends beyond small molecule therapeutics. It has been investigated as a precursor for biologics and peptide-based drugs, where its structural features contribute to stability and bioactivity. This interdisciplinary approach underscores the importance of 1-(4-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride in advancing modern medicine.

In conclusion, 1-(4-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride (CAS No. 1353943-77-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural properties and broad applicability make it a valuable tool for researchers exploring new treatments across multiple therapeutic areas. As scientific understanding evolves, this compound will likely continue to play a pivotal role in shaping the future of drug development.